![molecular formula C17H15ClF3N3O2S B253949 N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(4-oxo-1,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-yl)sulfanyl]propanamide](/img/structure/B253949.png)
N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(4-oxo-1,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-yl)sulfanyl]propanamide
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Overview
Description
N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(4-oxo-1,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-yl)sulfanyl]propanamide, also known as CTSP, is a compound that has gained attention in scientific research due to its potential use in the treatment of various diseases. CTSP is a small molecule inhibitor that targets specific enzymes, making it a promising candidate for drug development. In
Mechanism of Action
N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(4-oxo-1,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-yl)sulfanyl]propanamide inhibits the activity of specific enzymes by binding to their active sites, preventing them from carrying out their normal functions. Specifically, this compound has been shown to bind to the active site of cathepsin B and L, inhibiting their proteolytic activity. This inhibition prevents the degradation of extracellular matrix proteins, which are involved in the progression of cancer and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In vitro studies have shown that this compound inhibits the activity of cathepsin B and L, leading to a decrease in the degradation of extracellular matrix proteins. Additionally, this compound has been shown to have neuroprotective effects, protecting neurons against oxidative stress-induced cell death. In vivo studies have shown that this compound has anti-tumor and anti-inflammatory effects, making it a potential candidate for the treatment of cancer and inflammation.
Advantages and Limitations for Lab Experiments
One advantage of N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(4-oxo-1,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-yl)sulfanyl]propanamide is its specificity for specific enzymes, making it a promising candidate for drug development. Additionally, this compound has been shown to have low toxicity in vitro and in vivo studies. However, one limitation of this compound is its poor solubility, making it difficult to administer in vivo.
Future Directions
There are several future directions for the research and development of N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(4-oxo-1,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-yl)sulfanyl]propanamide. One potential direction is the optimization of the synthesis method to improve the yield and purity of the final product. Additionally, further studies are needed to determine the efficacy of this compound in the treatment of various diseases in vivo. Furthermore, the development of this compound derivatives with improved solubility and bioavailability is an area of active research. Finally, the identification of new enzymes that are inhibited by this compound could lead to the development of new therapies for the treatment of various diseases.
Conclusion:
This compound is a promising candidate for drug development due to its specificity for specific enzymes and potential therapeutic applications. The synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further research is needed to determine the efficacy of this compound in the treatment of various diseases and to develop new therapies based on its mechanism of action.
Synthesis Methods
N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(4-oxo-1,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-yl)sulfanyl]propanamide can be synthesized through a multistep process that involves the reaction of various chemicals. The initial step involves the reaction of 2-chloro-5-(trifluoromethyl)aniline with 2-mercapto-4-oxo-1,5,6,7-tetrahydrocyclopenta[d]pyrimidine-5-carboxylic acid. The resulting product is then reacted with 2-chloro-N-(propylthio)acetamide to form the final product, this compound.
Scientific Research Applications
N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(4-oxo-1,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-yl)sulfanyl]propanamide has been extensively studied for its potential use in the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders. This compound has been shown to inhibit the activity of specific enzymes, such as cathepsin B and L, which are involved in the progression of cancer and inflammation. Additionally, this compound has been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative disorders.
properties
Molecular Formula |
C17H15ClF3N3O2S |
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Molecular Weight |
417.8 g/mol |
IUPAC Name |
N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(4-oxo-1,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-yl)sulfanyl]propanamide |
InChI |
InChI=1S/C17H15ClF3N3O2S/c1-8(27-16-23-12-4-2-3-10(12)15(26)24-16)14(25)22-13-7-9(17(19,20)21)5-6-11(13)18/h5-8H,2-4H2,1H3,(H,22,25)(H,23,24,26) |
InChI Key |
GPASMFFQZVMNLO-UHFFFAOYSA-N |
Isomeric SMILES |
CC(C(=O)NC1=C(C=CC(=C1)C(F)(F)F)Cl)SC2=NC(=O)C3=C(N2)CCC3 |
SMILES |
CC(C(=O)NC1=C(C=CC(=C1)C(F)(F)F)Cl)SC2=NC(=O)C3=C(N2)CCC3 |
Canonical SMILES |
CC(C(=O)NC1=C(C=CC(=C1)C(F)(F)F)Cl)SC2=NC(=O)C3=C(N2)CCC3 |
Origin of Product |
United States |
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